Cas no 2679947-55-6 (rac-(1R,4R,5R)-5-aminobicyclo2.2.1heptan-2-one)

• Product Name: rac-(1R,4R,5R)-5-aminobicyclo2.2.1heptan-2-one
• CAS No: 2679947-55-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 5645798
• PubChem ID: 69726890
• Update Time: 2025-05-22

rac-(1R,4R,5R)-5-aminobicyclo2.2.1heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 2679947-55-6
• EN300-28270464
• rac-(1R,4R,5R)-5-aminobicyclo[2.2.1]heptan-2-one
• rac-(1R,4R,5R)-5-aminobicyclo2.2.1heptan-2-one

• Inchi： 1S/C7H11NO/c8-6-2-5-1-4(6)3-7(5)9/h4-6H,1-3,8H2/t4-,5-,6-/m1/s1
• InChI Key： PPXKRIYLWDVVHY-HSUXUTPPSA-N
• SMILES： O=C1C[C@@H]2[C@@H](C[C@H]1C2)N

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on rac-(1R,4R,5R)-5-aminobicyclo2.2.1heptan-2-one

Rac-(1R,4R,5R)-5-Aminobicyclo[2.2.1]Heptan-2-One: A Comprehensive Overview

The compound rac-(1R,4R,5R)-5-aminobicyclo[2.2.1]heptan-2-one (CAS No: 2679947-55-6) is a structurally unique bicyclic amine with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic ketones and has garnered attention due to its versatile properties and applications in drug discovery and organic synthesis.

Bicyclic structures have long been of interest in organic chemistry due to their stability and unique reactivity patterns. The bicyclo[2.2.1]heptan-2-one framework is particularly notable for its rigid structure, which can impart specific steric and electronic properties to the molecule. The presence of an amine group at the 5-position further enhances its functional versatility, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of rac-(1R,4R,5R)-5-aminobicyclo[2.2.1]heptan-2-one as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of neuroprotective agents and anti-inflammatory drugs due to its ability to modulate key cellular pathways involved in these processes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bicyclic ketone framework followed by selective amination at the 5-position. Advanced techniques such as asymmetric catalysis and stereoselective synthesis have been employed to achieve high enantiomeric excess (ee) in the final product, which is crucial for its application in chiral environments.

In terms of biological activity, rac-(1R,4R,5R)-5-aminobicyclo[2.2.1]heptan-2-one has shown promise as a substrate for enzymes involved in amino acid metabolism and neurotransmitter synthesis. Its ability to interact with these enzymes suggests potential applications in the treatment of metabolic disorders and neurological conditions.

Furthermore, this compound has been utilized as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecules with high stereochemical control. Its rigid structure provides an ideal platform for directing subsequent reactions while maintaining the integrity of the chiral center.

Recent advancements in computational chemistry have also shed light on the electronic properties of rac-(1R,4R,5R)-5-aminobicyclo[2.2.1]heptan-2-one, revealing insights into its reactivity under various reaction conditions. These studies have paved the way for more efficient synthetic routes and improved understanding of its interaction with biological systems.

In conclusion, rac-(1R,4R,5R)-5-aminobicyclo[2.2.1]heptan-2-one (CAS No: 2679947-55-6) stands out as a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop novel therapeutic agents and advanced chemical systems.